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Compound of Interest

Compound Name: (+/-)13-HODE cholesteryl ester

CAS No.: 167354-91-8

Cat. No.: B575902

Get Quote

As a Senior Application Scientist, I understand that excellence in the lab extends beyond the

experiment itself. Proper management and disposal of chemical reagents are paramount to

ensuring a safe laboratory environment, maintaining regulatory compliance, and protecting our

ecosystem. This guide provides a comprehensive, step-by-step procedure for the proper

disposal of (+/-)13-HODE cholesteryl ester, grounded in established safety protocols and

regulatory standards. Our approach prioritizes not just the "how," but the "why," empowering

you to make informed safety decisions.

Hazard Identification and Risk Assessment: The Solvent
Dictates the Protocol
(+/-)13-HODE cholesteryl ester is a lipid molecule of significant interest in cardiovascular and

oxidative stress research.[1][2] While the ester itself does not have a specific hazard

classification under the Globally Harmonized System (GHS), the principle of prudent practice

requires that any non-characterized or specialized chemical be handled with care.

Crucially, this product is almost universally supplied as a solution in ethanol.[1][3][4] Therefore,

the immediate and primary hazards are dictated by the solvent. Ethanol is a highly flammable
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liquid that also causes serious eye irritation.[3] Consequently, the entire solution must be

managed and disposed of as a flammable hazardous waste.

Characteristic

Assessment for (+/-)13-

HODE Cholesteryl Ester in

Ethanol

Justification & Authoritative

Source

Physical Form Solution in ethanol.
Supplier technical data sheets

confirm the formulation.[1][4]

Primary Hazard Class
Flammable Liquid (GHS

Category 2).

Based on the ethanol solvent,

which is highly flammable.[3]

Primary Health Hazard
Serious Eye Irritation (GHS

Category 2A).

Based on the ethanol solvent.

[3]

Waste Classification Hazardous Waste.

Per EPA's Resource

Conservation and Recovery

Act (RCRA) due to the

ignitability characteristic

(D001) of ethanol.[5]

Essential Safety Protocols: PPE and Engineering
Controls
Before handling or disposing of the chemical, you must mitigate risk through appropriate

controls. This is a non-negotiable aspect of laboratory safety mandated by the Occupational

Safety and Health Administration (OSHA).[6][7]

Engineering Controls: All transfers and consolidation of (+/-)13-HODE cholesteryl ester
waste must be performed inside a certified chemical fume hood.[7][8] This protects the user

from inhaling vapors and minimizes the risk of flammable vapor accumulation in the

laboratory.

Personal Protective Equipment (PPE): A baseline of PPE is required for handling this waste

stream.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.
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Protective Clothing: A standard flame-resistant laboratory coat.

Gloves: Chemically resistant gloves, such as nitrile, are appropriate. Always check your

institution's glove compatibility chart and inspect gloves for any signs of degradation

before use.

Step-by-Step Disposal Protocol: A Self-Validating
System
This protocol ensures compliance with EPA and OSHA regulations and is designed to integrate

seamlessly into your laboratory's existing Chemical Hygiene Plan.[7][9]

Step 1: Waste Segregation

Causality: The cardinal rule of chemical waste management is to never mix incompatible

waste streams.[10] Mixing flammable liquids with acids, bases, or oxidizers can result in

violent exothermic reactions, fire, or the release of toxic gases.

Procedure:

Designate a specific hazardous waste container for "Flammable Liquids" or "Non-

Halogenated Solvents."

This container should be used exclusively for alcohol-based solutions and other

compatible flammable organic solvents.

NEVER pour this waste down the sink or discard it in the regular trash.[10][11]

Step 2: Container Selection and Labeling

Causality: Proper containment and labeling are mandated by the EPA to prevent leaks and

ensure that hazards are clearly communicated to all personnel, from researchers to waste

disposal technicians.[12][13]

Procedure:
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Select a sturdy, leak-proof container made of a material compatible with ethanol (e.g.,

glass or high-density polyethylene).[14]

The container must have a secure, tight-fitting screw cap.[14]

As soon as the first drop of waste is added, affix a "Hazardous Waste" label provided by

your institution's Environmental Health & Safety (EHS) department.[5]

On the label, list all constituents by their full chemical names. Write clearly:

"Ethanol"

"(+/-)13-HODE Cholesteryl Ester"

Ensure the appropriate hazard pictograms (e.g., the flame symbol for flammability) are

clearly visible.[13]

Step 3: Waste Accumulation and Storage

Causality: EPA regulations strictly govern the storage of hazardous waste within laboratories

at "Satellite Accumulation Areas" (SAAs) to ensure safety and proper oversight.[12][15]

Procedure:

Transfer the waste solution into the designated container inside a chemical fume hood.

Keep the waste container securely capped at all times, except when adding waste.[10][14]

Store the container in your lab's designated SAA, which must be at or near the point of

generation.[11][16]

The container must be placed within a secondary containment bin or tray to contain any

potential leaks.[10]

Once the container is full, or if you are discontinuing the project, contact your institution's

EHS department to schedule a waste pickup.

Decontamination of Labware and Surfaces
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Any reusable labware (e.g., glassware, spatulas) or surfaces that have come into contact with

the (+/-)13-HODE cholesteryl ester solution must be properly decontaminated.

Causality: A multi-step cleaning process ensures the complete removal of both the chemical

residue and any cleaning agents, preventing cross-contamination of future experiments.[17]

Procedure:

Initial Rinse (Chemical Decontamination): Rinse the contaminated item with a small

amount of a suitable solvent (ethanol or isopropanol is appropriate). This rinse must be

collected and disposed of as flammable hazardous waste in your designated container.

[17]

Secondary Cleaning: After the initial solvent rinse, wash the labware thoroughly with

laboratory-grade detergent and water.

Final Rinse: Rinse multiple times with deionized water and allow to dry completely.

Disposal Workflow Diagram
To ensure clarity, the following diagram outlines the critical decision-making process for

segregating and managing this chemical waste stream in a compliant manner.
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Generate Waste:
(+/-)13-HODE Cholesteryl Ester in Ethanol

Is the waste primarily an
organic solvent with a flashpoint < 60°C?

YES: Segregate into
'Flammable Liquid' Waste Container

  Yes

NO: Consult SDS and Institutional
Chemical Hygiene Plan for proper segregation

(e.g., Aqueous, Corrosive, Solid)

  No

Label container with:
1. 'Hazardous Waste'

2. Full Chemical Names of ALL Constituents
3. Hazard Pictograms (e.g., Flammable)

Store sealed container in designated
Satellite Accumulation Area (SAA)

with secondary containment.

Click to download full resolution via product page

Caption: Waste segregation and disposal decision workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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